Cas no 2387595-70-0 (methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate)

• Product Name: methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate
• CAS No: 2387595-70-0
• MF: C₉H₆FNO₄
• MW: 211.146646022797
• CID: 5303900
• Update Time: 2025-10-31

methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolecarboxylic acid, 5-fluoro-2,3-dihydro-2-oxo-, methyl ester
• methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate

• Inchi： 1S/C9H6FNO4/c1-14-8(12)4-2-7-6(3-5(4)10)11-9(13)15-7/h2-3H,1H3,(H,11,13)
• InChI Key： SOIHTYZUFHPKND-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(OC)=O)=C(F)C=C2NC1=O

Additional information on methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate

Methyl 5-Fluoro-2-Oxo-3H-1,3-Benzoxazole-6-Carboxylate (CAS No. 2387595-70-0): An Overview

Methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate (CAS No. 2387595-70-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate features a benzoxazole core with a fluorine atom at the 5-position and a methyl ester group at the 6-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively inhibited the enzyme's activity at low micromolar concentrations, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibited significant anti-inflammatory effects in vitro. The researchers observed that the compound reduced the production of pro-inflammatory cytokines in human macrophages, indicating its potential for treating inflammatory diseases.

The synthetic route to methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate has been well-documented in the literature. A common approach involves the condensation of a suitable arylamine with an appropriate carboxylic acid derivative, followed by cyclization and esterification steps. This multi-step synthesis allows for the introduction of various functional groups at different positions on the benzoxazole ring, enabling the fine-tuning of the compound's properties for specific applications.

The physicochemical properties of methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate have been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 140 to 145°C. It is moderately soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in various biological assays and pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have indicated that methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate is generally well-tolerated at therapeutic concentrations. However, further research is needed to fully assess its safety profile and potential side effects. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models of various diseases.

The future prospects for methyl 5-fluoro-2-oxo-3H-1,3-benzoxazole-6-carboxylate are promising. Ongoing research aims to optimize its structure for improved potency and selectivity against specific targets. Additionally, efforts are being made to develop novel delivery systems that can enhance its bioavailability and reduce potential side effects.

In conclusion, methyl 5-fluoro-2-oxyo-oH-o,benzooxaoole-o-carbooylate (CAS No. 2387595–70–0) represents an exciting candidate for further exploration in pharmaceutical research and development. Its unique chemical structure and promising biological activities make it a valuable lead compound for the discovery of new therapeutic agents targeting cancer, inflammation, and other diseases.